![molecular formula C24H26ClN3O2S B2934318 4-chloro-N-(2-(3-((2-(cyclopentylamino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide CAS No. 851715-37-2](/img/structure/B2934318.png)
4-chloro-N-(2-(3-((2-(cyclopentylamino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-chloro-N-(2-(3-((2-(cyclopentylamino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C24H26ClN3O2S and its molecular weight is 456. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Bi-heterocyclic Benzamides as Alkaline Phosphatase Inhibitors
A study by Abbasi et al. (2019) investigated novel bi-heterocyclic benzamides synthesized from a series of reactions involving 4-(1H-indol-3-yl)butanoic acid. These compounds, including variations similar to the compound , showed potent inhibition against alkaline phosphatase. Such inhibitors are significant for their potential applications in regulating bone and teeth calcification, highlighting the therapeutic potential of these compounds in medical research related to bone health and dental science. The structural confirmation and the evaluation of their inhibitory effects provide a foundation for understanding the utility of these compounds in scientific research (Abbasi et al., 2019).
Ultrasound-Assisted Synthesis and Anti-Tubercular Activity
In another study by Nimbalkar et al. (2018), derivatives of benzamides, including those with structural similarities to the compound of interest, were synthesized using ultrasound-assisted synthesis. These compounds were evaluated for their in vitro anti-tubercular activity against Mycobacterium tuberculosis. The findings revealed promising activity with some derivatives showing significant potency. This research underscores the potential of such compounds in the development of new anti-tubercular agents, contributing to the ongoing fight against tuberculosis (Nimbalkar et al., 2018).
Melanoma Cytotoxicity of Alkylating Benzamides
Research by Wolf et al. (2004) on alkylating benzamides, which share a functional similarity with the compound , demonstrated their cytotoxicity against melanoma cells. These findings highlight the potential application of such compounds in targeted drug delivery for melanoma therapy, offering insights into the development of more effective treatments for this aggressive form of skin cancer (Wolf et al., 2004).
Antimicrobial and Anticancer Evaluation
A study by Deep et al. (2016) synthesized a series of thiazolidinone derivatives, including structures related to the compound , and evaluated their antimicrobial and anticancer potentials. The research identified compounds with significant antimicrobial activity and anticancer agents, highlighting the versatility of such compounds in addressing both infectious diseases and cancer (Deep et al., 2016).
properties
IUPAC Name |
4-chloro-N-[2-[3-[2-(cyclopentylamino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26ClN3O2S/c25-18-11-9-17(10-12-18)24(30)26-13-14-28-15-22(20-7-3-4-8-21(20)28)31-16-23(29)27-19-5-1-2-6-19/h3-4,7-12,15,19H,1-2,5-6,13-14,16H2,(H,26,30)(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VREXXTJHSWKYAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)CSC2=CN(C3=CC=CC=C32)CCNC(=O)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.